Cas no 74682-50-1 (1H-1,2,4-Triazole,5-(heptylthio)-)

• Product Name: 1H-1,2,4-Triazole,5-(heptylthio)-
• CAS No: 74682-50-1
• MF: C₉H₁₇N₃S
• MW: 199.316380262375
• CID: 571057
• PubChem ID: 2818234
• Update Time: 2025-04-19

1H-1,2,4-Triazole,5-(heptylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,5-(heptylthio)-
• 3-(heptylthio)-1H-1,2,4-triazole
• 3-HEPTYLTHIO-4H-1,2,4-TRIAZOLE
• 5-heptylsulfanyl-1H-1,2,4-triazole
• 5-(heptylsulfanyl)-1H-1,2,4-triazole
• CHEMBL3732277
• NS00037647
• 3-Heptylthio-4(H)-1,2,4-triazole
• 74682-50-1
• SCHEMBL12204476
• 8WTL6TNM1R
• DTXSID60225656
• 3-(Heptylthio)-1,2,4-triazole
• 1H-1,2,4-TRIAZOLE, 5-(HEPTYLTHIO)-
• AKOS006228906
• FT-0615775
• EINECS 277-966-7
• UNII-8WTL6TNM1R

• Inchi： 1S/C9H17N3S/c1-2-3-4-5-6-7-13-9-10-8-11-12-9/h8H,2-7H2,1H3,(H,10,11,12)
• InChI Key： HYYBYDAYENEBIE-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)CCCCCCC

Computed Properties

• Exact Mass: 199.11431873g/mol
• Monoisotopic Mass: 199.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 347°C at 760 mmHg
• Flash Point: 163.6°C
• Refractive Index: 1.526